Cas no 2228489-10-7 (3-(2,5-dimethyl-1H-pyrrol-3-yl)methylpiperidin-3-ol)

• Product Name: 3-(2,5-dimethyl-1H-pyrrol-3-yl)methylpiperidin-3-ol
• CAS No: 2228489-10-7
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5807722
• PubChem ID: 165707386
• Update Time: 2025-10-29

3-(2,5-dimethyl-1H-pyrrol-3-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethyl-1H-pyrrol-3-yl)methylpiperidin-3-ol
• EN300-1746538
• 3-[(2,5-dimethyl-1H-pyrrol-3-yl)methyl]piperidin-3-ol
• 2228489-10-7

• Inchi： 1S/C12H20N2O/c1-9-6-11(10(2)14-9)7-12(15)4-3-5-13-8-12/h6,13-15H,3-5,7-8H2,1-2H3
• InChI Key： GSNSTDZTYZAMKS-UHFFFAOYSA-N
• SMILES： OC1(CC2C=C(C)NC=2C)CNCCC1

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48Ų

Additional information on 3-(2,5-dimethyl-1H-pyrrol-3-yl)methylpiperidin-3-ol

3-(2,5-Dimethyl-1H-pyrrol-3-yl)methylpiperidin-3-ol: A Comprehensive Overview of CAS No. 2228489-10-7

3-(2,5-Dimethyl-1H-pyrrol-3-yl)methylpiperidin-3-ol, with the Chemical Abstracts Service (CAS) number 2228489-10-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a substituted pyrrole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-(2,5-dimethyl-1H-pyrrol-3-yl)methylpiperidin-3-ol is of particular interest due to its potential as a lead compound in drug discovery. The piperidine ring, a common motif in many bioactive molecules, provides structural flexibility and can enhance the compound's ability to interact with biological targets. The substituted pyrrole moiety, on the other hand, introduces additional functional groups that can modulate the compound's pharmacological properties.

Recent studies have explored the biological activities of 3-(2,5-dimethyl-1H-pyrrol-3-yl)methylpiperidin-3-ol. One notable area of research is its potential as an antagonist for specific receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antagonistic activity against the serotonin 5-HT₇ receptor. This finding is significant because serotonin 5-HT₇ receptors are implicated in various neurological disorders, including depression and anxiety.

In addition to its receptor antagonistic properties, 3-(2,5-dimethyl-1H-pyrrol-3-yl)methylpiperidin-3-ol has also been investigated for its anti-inflammatory effects. A study conducted by a team of researchers at the University of California found that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These results suggest that 3-(2,5-dimethyl-1H-pyrrol-3-yl)methylpiperidin-3-ol may have therapeutic potential in treating inflammatory diseases.

The pharmacokinetic properties of 3-(2,5-dimethyl-1H-pyrrol-3-yl)methylpiperidin-3-ol have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a successful therapeutic agent.

To further evaluate the safety and efficacy of 3-(2,5-dimethyl-1H-pyrrol-3-yl)methylpiperidin-3-ol, several preclinical studies have been conducted. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings are encouraging and support the advancement of this compound into clinical trials.

In conclusion, 3-(2,5-dimethyl-1H-pyrrol-3-y l)methylpiperidin - 3 - ol, identified by CAS No. 2228489 - 10 - 7 , represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new applications and optimize its therapeutic potential. As more data become available from clinical trials, it is anticipated that this compound will play a significant role in advancing treatments for various medical conditions.